methyl 4-[(7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-4-oxo-4H-chromen-3-yl)oxy]benzoate

• IUPAC Name: methyl 4-[7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-4-oxochromen-3-yl]oxybenzoate
• InChI: InChI=1S/C24H26N2O7/c1-31-24(30)16-2-4-17(5-3-16)33-21-15-32-23-18(22(21)29)6-7-20(28)19(23)14-26-10-8-25(9-11-26)12-13-27/h2-7,15,27-28H,8-14H2,1H3
• InChI Key: SPVDFCDXYYQCHN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3CN4CCN(CC4)CCO)O
• Molecular Formula: C24H26N2O7
• Molecular Weight: 454.5 g/mol

Description

This compound is a derivative of chromenone and benzoate, containing a piperazine ring. Chromenones are a type of oxygen-containing heterocyclic compound, and they are known for their wide range of biological activities. Piperazine rings are often found in pharmaceuticals and are known to have various biological activities. Benzoates are commonly used as food preservatives and also have various pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The chromenone ring and the benzoate group are both aromatic, contributing to the stability of the molecule. The piperazine ring is a saturated six-membered ring with two nitrogen atoms, which could potentially form hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple polar groups (like the ester group and the hydroxyl groups) would likely make it relatively polar and potentially soluble in polar solvents. Its melting and boiling points would be influenced by factors like the size and shape of the molecule and the types of intermolecular forces it can form.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. Without specific data, it’s hard to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound could include exploring its potential uses (for example, in pharmaceuticals or materials science), studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.